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Compound of Interest

(Ethoxycarbonylmethyl)triphenyiph
Compound Name:
osphonium bromide

Cat. No.: B105958

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
(Ethoxycarbonylmethyl)triphenylphosphonium bromide (CAS No. 1530-45-6). Adherence
to these protocols is critical for minimizing risks and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

(Ethoxycarbonylmethyl)triphenylphosphonium bromide is a chemical that requires careful
handling due to its potential health effects. It is known to cause skin and serious eye irritation.
[1][2][3] In some cases, it may also cause respiratory irritation.[2][4] Therefore, the use of
appropriate personal protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Chemical safety goggles or
glasses with side shields
] ) To protect eyes from splashes
Eye and Face Protection conforming to OSHA 29 CFR
1910.133 or European

Standard EN166.[5]

and dust particles.

Chemical-resistant gloves

(e.g., Nitrile rubber), a To prevent skin contact and
Skin Protection standard laboratory coat, and contamination of personal

protective boots if necessary. clothing.[6]

[3]

A NIOSH/MSHA-approved

dust respirator (such as an o )
) ) ] To avoid inhalation of dust
Respiratory Protection N95) should be used in poorly )
i particles.[4]
ventilated areas or when dust

is generated.[3][7]

Operational Plan: From Receipt to Use

A systematic approach to handling (Ethoxycarbonylmethyl)triphenylphosphonium bromide
is essential for laboratory safety. The following workflow outlines the key steps from receiving
the chemical to its use in experimental procedures.
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Figure 1. Workflow for Safe Handling of (Ethoxycarbonylmethyl)triphenylphosphonium
bromide.

Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of
damage. Ensure the label is intact and legible.

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
place, away from oxidizing agents.[5][8] Phosphonium salts can be hygroscopic, so storage
in a desiccator is recommended to maintain their integrity.[9]

e Personal Protective Equipment (PPE): Before handling, put on all required PPE as detailed
in Table 1.

» Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated
area or a chemical fume hood to minimize dust inhalation.[6] Avoid breathing dust.[4][5]

o Experimental Use: Add the chemical to the reaction vessel in a controlled manner. If the
reaction involves heating, ensure adequate ventilation to handle any potential thermal
decomposition, which can release irritating gases and vapors.[5]

o Post-Handling: After use, thoroughly wash your hands and any exposed skin with soap and
water.[4][5] Decontaminate all work surfaces and equipment.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is crucial.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4][5]
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Wash off immediately with plenty of soap and
_ water while removing all contaminated clothing
Skin Contact s
and shoes.[4][5] If skin irritation occurs, get

medical advice/attention.[5]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[4][5]
Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
Ingestion mouth with water and drink plenty of water. Call

a physician or poison control center

immediately.[5][8]

Spill Management:

In case of a spill, ensure the area is well-ventilated and restrict access.[6] Wearing appropriate
PPE, sweep up the solid material and place it into a suitable, labeled container for disposal.[4]
[5] Avoid generating dust.

Disposal Plan

Proper disposal of (Ethoxycarbonylmethyl)triphenylphosphonium bromide and its
containers is essential to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection and Storage:
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e Collect all waste material, including unused product and contaminated consumables (e.g.,
gloves, weighing paper), in a designated and clearly labeled hazardous waste container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

Disposal Method:

o Dispose of the contents and container at an approved waste disposal plant.[4][5] Do not
dispose of it in the normal trash or pour it down the drain.

» All disposal practices must be in accordance with federal, state, and local regulations. It is
advisable to consult with your institution's environmental health and safety (EHS) department
for specific guidance.

Physical and Chemical Properties

The following table summarizes key quantitative data for
(Ethoxycarbonylmethyl)triphenylphosphonium bromide.

Table 3: Physical and Chemical Data

Property Value

Molecular Formula C22H22BrO2P

Molecular Weight 429.28 g/mol [1][2]
Appearance White powder/solid[4]
Melting Point 145-150 °C (decomposes)[7]
Odor Odorless[4]

Solubility No information available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10666482&lang=EN
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycarbonylmethyl_triphenylphosphonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycarbonylmethyl_triphenylphosphonium-bromide
https://www.tcichemicals.com/BE/en/sds/M1326_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16347&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC108300250&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Chloro_phenoxy_phosphinate_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412252
https://labchem-wako.fujifilm.com/sds/W01W0232-4218JGHEEN.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Hygroscopic_Phosphonium_Compounds_in_Synthesis.pdf
https://www.benchchem.com/product/b105958#personal-protective-equipment-for-handling-ethoxycarbonylmethyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b105958#personal-protective-equipment-for-handling-ethoxycarbonylmethyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b105958#personal-protective-equipment-for-handling-ethoxycarbonylmethyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b105958#personal-protective-equipment-for-handling-ethoxycarbonylmethyl-triphenylphosphonium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

